Cas no 1807103-49-6 (1,4-Bis(trifluoromethyl)-2,3-dimethoxybenzene)

• Product Name: 1,4-Bis(trifluoromethyl)-2,3-dimethoxybenzene
• CAS No: 1807103-49-6
• MF: C₁₀H₈F₆O₂
• MW: 274.159744262695
• CID: 4960409
• Update Time: 2025-10-29

1,4-Bis(trifluoromethyl)-2,3-dimethoxybenzene Chemical and Physical Properties

Names and Identifiers

• 1,4-Bis(trifluoromethyl)-2,3-dimethoxybenzene

• Inchi： 1S/C10H8F6O2/c1-17-7-5(9(11,12)13)3-4-6(8(7)18-2)10(14,15)16/h3-4H,1-2H3
• InChI Key： AHHGWCXPUBRZRT-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(C(F)(F)F)=C(C=1OC)OC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 247
• XLogP3: 3.6
• Topological Polar Surface Area: 18.5

Additional information on 1,4-Bis(trifluoromethyl)-2,3-dimethoxybenzene

Comprehensive Overview of 1,4-Bis(trifluoromethyl)-2,3-dimethoxybenzene (CAS No. 1807103-49-6)

1,4-Bis(trifluoromethyl)-2,3-dimethoxybenzene (CAS No. 1807103-49-6) is a fluorinated aromatic compound that has garnered significant attention in the fields of organic chemistry, materials science, and pharmaceuticals. This compound features a benzene ring substituted with two trifluoromethyl groups at the 1 and 4 positions and two methoxy groups at the 2 and 3 positions. The unique combination of trifluoromethyl and methoxy substituents imparts distinct electronic and steric properties, making it a valuable intermediate in synthetic chemistry.

The growing interest in fluorinated compounds, driven by their applications in agrochemicals, pharmaceuticals, and advanced materials, has positioned 1,4-Bis(trifluoromethyl)-2,3-dimethoxybenzene as a compound of high relevance. Researchers and industries are increasingly exploring its potential in the development of novel fluorinated polymers, liquid crystals, and pharmaceutical intermediates. Its stability and reactivity under various conditions make it a versatile building block for complex molecular architectures.

One of the key reasons for the popularity of 1,4-Bis(trifluoromethyl)-2,3-dimethoxybenzene is its role in the synthesis of high-performance materials. Fluorinated aromatic compounds are known for their thermal stability, chemical resistance, and low surface energy, which are critical properties for applications in coatings, electronics, and specialty chemicals. The presence of trifluoromethyl groups enhances the lipophilicity and metabolic stability of pharmaceutical candidates, making this compound a sought-after intermediate in drug discovery.

In the context of green chemistry and sustainable synthesis, 1,4-Bis(trifluoromethyl)-2,3-dimethoxybenzene offers opportunities for developing eco-friendly processes. Researchers are investigating catalytic methods to introduce trifluoromethyl groups efficiently, reducing the reliance on hazardous reagents. This aligns with the global trend toward minimizing environmental impact while maintaining high synthetic efficiency.

Another area of interest is the compound's potential in optoelectronic materials. Fluorinated benzene derivatives are often used in the design of organic light-emitting diodes (OLEDs) and photovoltaic cells due to their electron-withdrawing properties. The dimethoxy substituents in 1,4-Bis(trifluoromethyl)-2,3-dimethoxybenzene further modulate its electronic characteristics, enabling fine-tuning for specific applications.

From a commercial perspective, the demand for 1,4-Bis(trifluoromethyl)-2,3-dimethoxybenzene is expected to rise as industries seek innovative solutions for advanced materials and specialty chemicals. Its CAS No. 1807103-49-6 serves as a unique identifier for procurement and regulatory compliance, ensuring transparency in supply chains. Manufacturers and suppliers are increasingly listing this compound in their catalogs to cater to the growing market needs.

For researchers and chemists, understanding the synthetic routes and reactivity of 1,4-Bis(trifluoromethyl)-2,3-dimethoxybenzene is crucial. Common methods for its preparation involve the electrophilic substitution of dimethoxybenzene derivatives with trifluoromethylating agents. Recent advancements in fluorination techniques have improved the yield and selectivity of such reactions, making the compound more accessible for laboratory and industrial use.

In summary, 1,4-Bis(trifluoromethyl)-2,3-dimethoxybenzene (CAS No. 1807103-49-6) is a multifaceted compound with broad applications in modern chemistry and materials science. Its unique structural features and functional groups make it a valuable asset for innovation in fluorinated compounds, high-performance materials, and sustainable synthesis. As research continues to uncover new possibilities, this compound is poised to play a pivotal role in shaping future technological advancements.